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Compound of Interest

Compound Name: Trihydro(tetrahydrofuran)boron-d3

Cat. No.: B15555618

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trihydro(tetrahydrofuran)boron-
d3, a deuterated form of the borane tetrahydrofuran complex. This document is intended for an
audience of researchers, scientists, and professionals in drug development who utilize
isotopically labeled compounds in their work.

Core Quantitative Data

The key physicochemical properties of Trihydro(tetrahydrofuran)boron-d3 are summarized
in the table below for easy reference and comparison.
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Property Value References
Molecular Weight 88.96 g/mol [1112][3]
Exact Mass 89.109 [1]

Molecular Formula BD3-THF [11[4]

CAS Number 96220-57-4 [1112113114]

Typically a solid at room

Appearance temperature or a colorless [1][5][6]
liquid.

Density 0.89 g/mL [4]

Boiling Point 65-67 °C [41[6]

Melting Point -108 °C [4]

Flash Point -17 °C [4]

Applications in Research and Development

Trihydro(tetrahydrofuran)boron-d3 serves as the deuterium-labeled counterpart to
Trihydro(tetrahydrofuran)boron.[1][2][4] The incorporation of stable heavy isotopes like
deuterium is a common practice in the drug development process, primarily for use as tracers
in quantitative analysis.[1][2][7] Deuteration can potentially influence the pharmacokinetic and
metabolic profiles of pharmaceutical compounds.[1][2][7] This specific compound can be
employed as a tracer or as an internal standard for quantitative analyses using techniques
such as NMR, GC-MS, or LC-MS.[2][7]

Experimental Workflow: Use as an Internal Standard

The following diagram illustrates a generalized workflow for the application of
Trihydro(tetrahydrofuran)boron-d3 as an internal standard in a quantitative analysis, such as
LC-MS.
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Workflow for Use as an Internal Standard

Sample Preparation

Analyte + Internal Standard (Trihydro(tetrahydrofuran)boron-d3)

LC-MS/MS Analysis

'

Data Acquisition

Quantification (Analyte/Internal Standard Ratio)

Result Reporting

Click to download full resolution via product page

Caption: A generalized workflow for using Trihydro(tetrahydrofuran)boron-d3 as an internal
standard.

Experimental Protocols

While specific experimental protocols are highly dependent on the application, a general
procedure for preparing a solution for in vivo administration is provided below for reference.
These are general formulations and have not been independently validated.[1]

Preparation of an Injection Formulation (Example)
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This protocol outlines the preparation of a common vehicle for substances with low water
solubility.

Materials:

Dimethyl sulfoxide (DMSOQO)

Tween 80

Saline (0.9% sodium chloride in ddHz0)

Trihydro(tetrahydrofuran)boron-d3
Procedure:

o Prepare a stock solution of Trihydro(tetrahydrofuran)boron-d3 in DMSO. The
concentration will depend on the desired final concentration.

o To formulate the injection solution, combine the components in the following ratio: 10%
DMSO stock solution, 5% Tween 80, and 85% saline.

e For example, to prepare 1 mL of the final formulation, carefully add 100 yL of the DMSO
stock solution to 50 pL of Tween 80.

e Mix thoroughly.
e Add 850 pL of saline to the mixture and mix until a clear solution is obtained.

Note: It is crucial to test the solubility and stability of the compound in the chosen formulation
with a small amount of the product before preparing a larger batch.[1]

Safety and Handling

Trihydro(tetrahydrofuran)boron and its deuterated form are highly flammable and react violently
with water.[5][6] It is imperative to handle this compound under an inert atmosphere and store it
under refrigerated conditions (-5°C to 5°C), protected from light.[3] Always consult the Safety
Data Sheet (SDS) for complete safety and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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